Cas no 1096688-06-0 (Kb-66639)

• Product Name: Kb-66639
• CAS No: 1096688-06-0
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 1188120
• PubChem ID: 71650874
• Update Time: 2025-04-20

Kb-66639 Chemical and Physical Properties

Names and Identifiers

• Kb-66639
• 2-[[(1S,2S,6S,7S,8R)-8-tricyclo[5.2.1.02,6]decanyl]oxycarbonyl]benzoic acid
• 2-((((3aS,4S,5R,7S,7aS)-octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoicacid
• 2-((((3aS,4S,5R,7S,7aS)-octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid
• 1096688-06-0
• CS-M1551
• CS-14350
• WTB68806
• 2-{[(1S,2S,6S,7S,8R)-tricyclo[5.2.1.0?,?]decan-8-yloxy]carbonyl}benzoic acid
• AKOS037650143

• Inchi： 1S/C18H20O4/c19-17(20)13-4-1-2-5-14(13)18(21)22-16-9-10-8-15(16)12-7-3-6-11(10)12/h1-2,4-5,10-12,15-16H,3,6-9H2,(H,19,20)/t10-,11-,12-,15-,16+/m0/s1
• InChI Key： DILXHIQZGJKWQB-PVIIJVKYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)[C@@H]1C[C@@H]2C[C@H]1[C@H]1CCC[C@H]12

Computed Properties

• Exact Mass: 300.13615911g/mol
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 469.6±28.0 °C at 760 mmHg
• Flash Point: 171.6±17.5 °C
• PSA: 63.60000
• LogP: 3.36630
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Kb-66639 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)